Cas no 941911-13-3 (1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 941911-13-3
• MF: C₂₀H₁₇N₃O₄
• MW: 363.366684675217
• CID: 5499724
• Update Time: 2025-06-09

1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1,6-dihydro-1-[(2-methylphenyl)methyl]-N-(3-nitrophenyl)-6-oxo-
• 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17N3O4/c1-14-5-2-3-6-15(14)12-22-13-16(9-10-19(22)24)20(25)21-17-7-4-8-18(11-17)23(26)27/h2-11,13H,12H2,1H3,(H,21,25)
• InChI Key： GQNRBHWOPHCBOO-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2C)C(=O)C=CC=1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 941911-13-3)

The compound 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 941911-13-3) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel heterocyclic derivatives with potential therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and promising biological activities.

At the core of this compound's structure lies a dihydropyridine scaffold, a class of heterocycles widely recognized for their role in various pharmacological contexts. The N-(3-nitrophenyl) moiety introduces a nitro group, which is known to modulate electronic properties and influence reactivity, while the 1-(2-methylphenyl)methyl substituent enhances lipophilicity and binding affinity. The 6-oxo group further contributes to the molecule's rigidity and potential interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic profiles of such compounds. Studies utilizing molecular docking simulations have suggested that this derivative may exhibit inhibitory activity against several enzymes and receptors implicated in metabolic disorders and inflammatory pathways. The nitro group, in particular, has been identified as a key pharmacophore in modulating redox-sensitive signaling cascades, which could be exploited for therapeutic benefit.

In vitro studies have begun to elucidate the mechanism of action for 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, revealing potential interactions with nuclear receptors such as PPARδ. These interactions are of interest due to the receptor's role in regulating lipid metabolism and glucose homeostasis. Preliminary data indicate that the compound may enhance insulin sensitivity while simultaneously improving lipid profiles, making it a candidate for addressing metabolic syndrome.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions and cyclization processes that are optimized for high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the phenyl rings with minimal side products. The incorporation of the nitro group has been particularly challenging but was achieved through careful control of reaction conditions to ensure regioselectivity.

From a regulatory perspective, the development of 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide adheres to stringent guidelines set forth by global health authorities. Preclinical safety assessments have been conducted to evaluate potential toxicity profiles, with initial results indicating moderate solubility and acceptable acute toxicity levels. These findings support further progression into clinical trials where its efficacy can be rigorously tested in human subjects.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By analyzing vast datasets of chemical structures and biological responses, researchers can predict properties such as bioavailability and metabolic stability with greater accuracy than traditional methods alone. This approach has not only shortened development timelines but also improved success rates in translating laboratory findings into viable therapeutics.

Future directions for research on 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide include exploring structural analogs that may enhance potency or reduce off-target effects. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active form within biological systems—could expand its therapeutic window and improve patient compliance.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic derivatives designed for modulating complex biological pathways. As our understanding of disease mechanisms advances, so too does our capacity to design molecules that can precisely interact with disease-causing targets. The structural features of 1-(2-methylphenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide exemplify how thoughtful molecular design can lead to innovative solutions in medicine.